molecular formula C11H12N2O5 B062266 Ethyl 4-acetamido-3-nitrobenzoate CAS No. 175204-17-8

Ethyl 4-acetamido-3-nitrobenzoate

Cat. No.: B062266
CAS No.: 175204-17-8
M. Wt: 252.22 g/mol
InChI Key: AQEATNDLNBFMRO-UHFFFAOYSA-N
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Description

Ethyl 4-acetamido-3-nitrobenzoate is a useful research compound. Its molecular formula is C11H12N2O5 and its molecular weight is 252.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >37.8 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

  • Synthesis of Derivatives

    Ethyl 4-nitrobenzoate, a related compound, is used in the synthesis of 3-N-Acetyl-2-aryl-5-(4-nitrophenyl)-1,3,4-oxadiazolines, which have potential applications in organic and medicinal chemistry (Li De-jiang, 2005).

  • Esterification Studies

    Investigations into the esterification of 4-nitrobenzoic acid catalyzed by acidic ionic liquids have implications for improving synthesis methods for related compounds like Ethyl 4-acetamido-3-nitrobenzoate (Liang Hong-ze, 2013).

  • Alkaline Hydrolysis

    The influence of nitro groups on the reactivity of ethyl nitrobenzoates, including compounds similar to this compound, has been studied, providing insights into their chemical behavior (Y. Iskander, R. Tewfik, S. Wasif, 1966).

  • Catalyzed Synthesis

    TiO2/Fe3+ has been found effective in catalyzing the synthesis of Ethyl 4-nitrobenzoate, a process that can be applied to similar compounds like this compound (Fu Rong-geng, 2012).

  • Crystal Structure Analysis

    The crystal structure of Ethyl 4-butylamino-3-nitrobenzoate has been determined, which can be informative for understanding the properties of structurally related compounds (S. N. Narendra Babu et al., 2009).

  • Anti-Tumor Activity

    A compound synthesized from 3-acetamido-5-nitrobenzoic acid, closely related to this compound, has shown potential anti-tumor activity and ability to alkylate DNA in the minor groove (A. S. Prakash et al., 1991).

  • Solubility and Thermodynamic Modeling

    The solubility of 3-methyl-4-nitrobenzoic acid in various solvents has been studied, which is relevant for understanding the solubility behavior of related compounds like this compound (Yüfang Wu et al., 2016).

Properties

IUPAC Name

ethyl 4-acetamido-3-nitrobenzoate
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InChI

InChI=1S/C11H12N2O5/c1-3-18-11(15)8-4-5-9(12-7(2)14)10(6-8)13(16)17/h4-6H,3H2,1-2H3,(H,12,14)
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InChI Key

AQEATNDLNBFMRO-UHFFFAOYSA-N
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Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1)NC(=O)C)[N+](=O)[O-]
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Molecular Formula

C11H12N2O5
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DSSTOX Substance ID

DTXSID90385090
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Molecular Weight

252.22 g/mol
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Solubility

>37.8 [ug/mL] (The mean of the results at pH 7.4)
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Description Aqueous solubility in buffer at pH 7.4

CAS No.

175204-17-8
Record name Ethyl 4-(acetylamino)-3-nitrobenzoate
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Synthesis routes and methods

Procedure details

Acetyl chloride (62 ml) was added dropwise to a mixture of ethyl 4-amino-3-nitrobenzoate (142 g), N,N-dimethylaniline (110 ml), and toluene (940 ml) in an ice bath. After stirring the mixture at 50° C. for 3 hours, it was cooled. Water (142 ml) was added thereto to stop the reaction. The toluene layer was separated and the organic layer was washed with dilute hydrochloric acid and successively with water. After the organic layer was concentrated to about 1/3 volume, hexane (284 ml) was added thereto for crystallization. Crystals were collected by filtration and washed with hexane to obtain the desired compound, ethyl 4-(acetylamino)-3-nitrobenzoate (157.7 g).
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